Cas no 1311318-28-1 (1-amino-3-(2-aminoethyl)urea dihydrochloride)

• Product Name: 1-amino-3-(2-aminoethyl)urea dihydrochloride
• CAS No: 1311318-28-1
• MF: C₃H₁₁ClN₄O
• MW: 154.598638772964
• CID: 4587835
• Update Time: 2025-05-20

1-amino-3-(2-aminoethyl)urea dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(2-aminoethyl)urea dihydrochloride

• Inchi： 1S/C3H10N4O.ClH/c4-1-2-6-3(8)7-5;/h1-2,4-5H2,(H2,6,7,8);1H
• InChI Key： QRDXZNIBSJMEHR-UHFFFAOYSA-N
• SMILES： C(=O)(NN)NCCN.Cl

Additional information on 1-amino-3-(2-aminoethyl)urea dihydrochloride

Introduction to 1-amino-3-(2-aminoethyl)urea dihydrochloride (CAS No. 1311318-28-1) and Its Emerging Applications in Chemical Biology

1-amino-3-(2-aminoethyl)urea dihydrochloride, identified by the Chemical Abstracts Service registry number CAS No. 1311318-28-1, is a versatile compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This heterocyclic urea derivative features two amino groups, one of which is attached to a secondary amine via an ethyl chain, making it a valuable scaffold for the development of novel bioactive molecules. The dihydrochloride salt form enhances its solubility in aqueous systems, facilitating its application in various biochemical assays and drug discovery programs.

The molecular structure of 1-amino-3-(2-aminoethyl)urea dihydrochloride (CAS No. 1311318-28-1) consists of a central urea moiety flanked by two amino functionalities. This configuration allows for extensive chemical modifications, enabling researchers to tailor its properties for specific biological targets. The presence of both primary and secondary amine groups makes it an attractive candidate for the design of peptidomimetics, protease inhibitors, and other therapeutic agents. Recent studies have highlighted its potential in modulating enzyme activity and interacting with biological macromolecules, making it a promising candidate for further exploration.

In recent years, 1-amino-3-(2-aminoethyl)urea dihydrochloride (CAS No. 1311318-28-1) has been investigated for its role in drug discovery and development. Its ability to serve as a building block for more complex molecules has been leveraged in the synthesis of small-molecule inhibitors targeting various diseases. For instance, researchers have utilized this compound to develop novel agents that exhibit inhibitory activity against kinases and other enzymes implicated in cancer progression. The structural flexibility of 1-amino-3-(2-aminoethyl)urea dihydrochloride allows for the creation of derivatives with enhanced selectivity and potency, which is crucial for therapeutic applications.

One of the most compelling aspects of 1-amino-3-(2-aminoethyl)urea dihydrochloride (CAS No. 1311318-28-1) is its potential in medicinal chemistry. The compound’s dual amino groups provide multiple sites for functionalization, enabling the synthesis of libraries of analogs for high-throughput screening (HTS). This approach has been employed to identify novel scaffolds with desirable pharmacokinetic profiles and reduced toxicity. Additionally, the dihydrochloride salt form improves the compound’s stability and bioavailability, making it more suitable for preclinical and clinical studies.

Advances in computational chemistry have further enhanced the utility of 1-amino-3-(2-aminoethyl)urea dihydrochloride (CAS No. 1311318-28-1). Molecular modeling studies have revealed insights into its interactions with biological targets, aiding in the rational design of more effective derivatives. These computational tools have been instrumental in predicting binding affinities and optimizing lead compounds for drug development. The integration of experimental data with computational predictions has accelerated the discovery process, making 1-amino-3-(2-aminoethyl)urea dihydrochloride (CAS No. 1311318-28-1) a cornerstone in modern medicinal chemistry.

The therapeutic potential of 1-amino-3-(2-aminoethyl)urea dihydrochloride (CAS No. 1311318-28-1) extends beyond oncology. Emerging research suggests its utility in treating inflammatory diseases and neurological disorders. For example, derivatives of this compound have shown promise in modulating inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings highlight the broad applicability of 1-amino-3-(2-aminoethyl)urea dihydrochloride (CAS No. 1311318-28-1) as a pharmacological tool.

In conclusion, 1-amino-3-(2-aminoethyl)urea dihydrochloride (CAS No. 1311318-28-1) represents a significant advancement in chemical biology and drug discovery. Its unique structural features, combined with its versatility in functionalization, make it an invaluable asset for developing novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in addressing complex diseases will only grow. The ongoing exploration of 1-amino-3-(2-aminoethyl)urea dihydrochloride (CAS No. 1311318-28-1) underscores its potential to revolutionize modern medicine.